Cas no 57905-32-5 (Butanoic acid, 2-(aminomethylene)-3-oxo-, ethyl ester)

• Product Name: Butanoic acid, 2-(aminomethylene)-3-oxo-, ethyl ester
• CAS No: 57905-32-5
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 1607482
• PubChem ID: 136776859
• Update Time: 2025-04-21

Butanoic acid, 2-(aminomethylene)-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(aminomethylene)-3-oxo-, ethyl ester
• ETHYL (2E)-2-ACETYL-3-AMINOACRYLATE
• 100643-05-8
• Ethyl 2-aminomethylene-3-oxobutanoate
• DB-142018
• AB72206
• 57905-32-5

• Inchi： 1S/C7H11NO3/c1-3-11-7(10)6(4-8)5(2)9/h4,8-9H,3H2,1-2H3
• InChI Key： GGNGWQCOLPTAFF-UHFFFAOYSA-N
• SMILES： O(C(C(C=N)=C(C)O)=O)CC

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• PSA: 69.39